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Compound of Interest

Compound Name: UCL-TRO-1938

Cat. No.: B15073916 Get Quote

Disclaimer: This document provides general guidance on the disposal of the research chemical

UCL-TRO-1938. Always consult the official Safety Data Sheet (SDS) provided by the

manufacturer for specific and definitive disposal instructions. Procedures may vary based on

institutional policies and local regulations.

UCL-TRO-1938 is an allosteric activator of the PI3Kα signaling pathway, supplied as a solid for

research purposes.[1] Proper handling and disposal are essential for laboratory safety and

environmental compliance.

Pre-Disposal Considerations
Before disposal, it is crucial to determine the nature of the waste. UCL-TRO-1938 waste may

exist in several forms:

Unused, expired, or surplus solid compound.

Solutions of UCL-TRO-1938, typically in Dimethyl Sulfoxide (DMSO).[1][2]

Contaminated labware (e.g., pipette tips, tubes, gloves).

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on chemical waste disposal.

Disposal of Solid UCL-TRO-1938
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For the disposal of the pure, solid form of UCL-TRO-1938, it should be treated as chemical

waste.

Experimental Protocol for Solid Waste Disposal:

Segregation: Do not mix UCL-TRO-1938 with other chemical waste unless permitted by your

institution's EHS guidelines.

Packaging: Place the solid waste in a clearly labeled, sealed container. The label should

include the chemical name ("UCL-TRO-1938"), quantity, and any known hazards.

Storage: Store the waste container in a designated, secure area for chemical waste pickup.

Collection: Arrange for collection by your institution's hazardous waste disposal service.

Disposal of UCL-TRO-1938 Solutions
Solutions of UCL-TRO-1938, often prepared in DMSO, must be disposed of as liquid chemical

waste.

Experimental Protocol for Liquid Waste Disposal:

Segregation: Keep UCL-TRO-1938 solutions separate from other solvent waste streams,

particularly aqueous waste.

Container: Use a designated, leak-proof container for halogen-free organic solvent waste.

Do not overfill the container.

Labeling: Clearly label the waste container with "UCL-TRO-1938 in DMSO" and indicate the

approximate concentration.

Storage: Store the sealed container in a well-ventilated area, away from ignition sources,

pending collection.

Collection: Schedule a pickup with your institution's hazardous waste management team.
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Labware and personal protective equipment (PPE) contaminated with UCL-TRO-1938 should

be disposed of as solid chemical waste.

Experimental Protocol for Contaminated Waste Disposal:

Collection: Place all contaminated items (e.g., pipette tips, centrifuge tubes, gloves, bench

paper) into a designated, labeled solid waste container.

Packaging: Ensure the container is sealed to prevent spillage or exposure.

Disposal: Dispose of the container through your institution's chemical waste stream.

Quantitative Data Summary
The following table summarizes key information for the proper disposal of UCL-TRO-1938.

Parameter Guideline

Chemical Name

1-[7-[[2-[[4-(4-ethyl-1-

piperazinyl)phenyl]amino]-4-

pyridinyl]amino]-2,3-dihydro-1H-indol-1-yl]-

ethanone

CAS Number 2919575-27-0

Formulation Solid

Common Solvent DMSO[1][2]

Solid Waste Stream
Non-hazardous or chemical solid waste (consult

SDS)

Liquid Waste Stream Halogen-free organic solvent waste

Empty Containers

Triple rinse with a suitable solvent; dispose of

rinsate as chemical waste. Deface label before

discarding the container in regular trash, if

permitted.[3]
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The following diagram illustrates the decision-making process for the proper disposal of UCL-
TRO-1938.

Start: UCL-TRO-1938 Waste

Consult Safety Data Sheet (SDS)

Identify Waste Type

Solid Compound

 Solid

Liquid Solution (in DMSO)

 Liquid

Contaminated Labware/PPE

 Contaminated

Package in Labeled Container for Solid Chemical Waste Collect in Labeled Container for Organic Solvent Waste Collect in Labeled Container for Solid Chemical Waste

Store in Designated Waste Area

Arrange for EHS Waste Pickup

End: Proper Disposal
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Click to download full resolution via product page

Caption: Decision workflow for the disposal of UCL-TRO-1938.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

